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Compound of Interest

1,9-Nonanediol,
Compound Name:
dimethanesulfonate

cat. No.: B1618089

Essential Safety and Handling Guide for 1,9-
Nonanediol, dimethanesulfonate

Disclaimer: A specific Safety Data Sheet (SDS) for 1,9-Nonanediol, dimethanesulfonate is
not readily available. The following guidance is a composite based on the known properties of
the parent compound, 1,9-Nonanediol, and the general hazards associated with sulfonate
esters. Sulfonate esters are a class of compounds that can be potent alkylating agents, which
are often toxic, mutagenic, and/or carcinogenic.[1] Therefore, it is imperative to handle this
compound with a high degree of caution, assuming it to be more hazardous than its parent diol.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,9-Nonanediol,
dimethanesulfonate.

Immediate Safety Precautions: A Conservative
Approach

Given the presence of the dimethanesulfonate groups, this compound should be treated as a
potential alkylating agent.[2][3][4] Alkylating agents are reactive compounds that can covalently
bind to biological molecules like DNA, leading to potential mutagenic and carcinogenic effects.
[1][3] Therefore, engineering controls, personal protective equipment, and handling procedures
should be based on this higher potential hazard.
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Engineering Controls:

e Fume Hood: All work with 1,9-Nonanediol, dimethanesulfonate should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5][6]

o Ventilation: Ensure the laboratory has good general ventilation.[5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is critical to prevent skin

and eye contact, and inhalation.

PPE Category Specification

Rationale

Chemical safety goggles and a

Eye and Face Protection ,
face shield.[5][7][8]

Protects against splashes and
potential projectiles. A face
shield offers a broader range
of protection for the entire

face.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[5] Inspect
Gloves

gloves for any damage before

use.[6]

Provides a barrier against skin
contact. Given the potential for
alkylating properties, glove

integrity is paramount.

A chemical-resistant lab coat
Lab Coat/Apron
or apron.[5][8]

Protects the body and
personal clothing from

contamination.

Footwear Closed-toe shoes.[9]

Protects feet from spills.

Generally not required if work
is performed in a fume hood. If
] ) there is a risk of aerosol
Respiratory Protection ) ]
generation outside of a fume
hood, a respirator may be

necessary.[5][9]

Minimizes the risk of inhaling

hazardous particles or vapors.

Operational and Disposal Plans
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Handling and Storage:

Avoid contact with skin and eyes.[10]

Avoid the formation of dust and aerosols.

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly sealed.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill Management: In the event of a spill, follow a structured response to ensure safety and
proper cleanup.
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Caption: Workflow for managing a chemical spill.
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Disposal Plan: Due to the potential hazards of sulfonate esters, 1,9-Nonanediol,
dimethanesulfonate and any contaminated materials should be treated as hazardous waste.

e Collect waste in a clearly labeled, sealed, and appropriate container.

o Dispose of the waste through a licensed hazardous waste contractor.[11] Do not dispose of it
down the drain or in regular trash.[10]

Quantitative Data (for 1,9-Nonanediol - Parent
Compound)

The following data is for the parent compound, 1,9-Nonanediol, and should be used with the
understanding that the dimethanesulfonate ester may have different properties.

Property Value

Molecular Formula C9H2002
Molecular Weight 160.26 g/mol
Melting Point 44 - 48 °C

Boiling Point 177 °C @ 15 mmHg
Flash Point >162 °C
Autoignition Temperature 280 °C

Source: Fisher Scientific Safety Data Sheet for 1,9-Nonanediol

Experimental Protocols Referenced

This document does not cite specific experimental protocols but rather synthesizes safety
information from material safety data sheets and general chemical safety literature. The
handling and disposal procedures are based on standard laboratory practices for potentially
hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical Indicator for Alkylating Agents - ChemistryViews [chemistryviews.org]

2. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]

3. Alkylating agent | Cancer Treatment, DNA Damage & Mutagenesis | Britannica
[britannica.com]

e 4. m.youtube.com [m.youtube.com]

e 5. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog
[nuomengchemical.com]

e 6. artsci.usu.edu [artsci.usu.edu]
e 7. hazmatschool.com [hazmatschool.com]
e 8. trimaco.com [trimaco.com]

e 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 10. echemi.com [echemi.com]
e 11. chemtalk.com.au [chemtalk.com.au]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,9-
Nonanediol, dimethanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618089#personal-protective-equipment-for-
handling-1-9-nonanediol-dimethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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